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Abstract: This technical guide provides a comprehensive overview of the core physical
properties of 2-Methoxydodecane. Due to a lack of direct experimental data for this specific
compound, this document presents estimated values based on the known properties of
structurally related ethers, particularly its isomer 1-methoxydodecane. Detailed experimental
protocols for determining these physical properties are also provided to guide researchers in
their own characterization efforts.

Introduction

2-Methoxydodecane (C13H280) is a long-chain aliphatic ether. Ethers are a class of organic
compounds characterized by an oxygen atom connected to two alkyl or aryl groups.[1] The
physical properties of ethers, such as their boiling points and solubilities, are dictated by the
nature of these groups.[1] Generally, ethers have lower boiling points than alcohols of similar
molecular weight due to the absence of hydrogen bonding between ether molecules.[1]
However, their boiling points are comparable to alkanes of similar molecular mass.[1] The
presence of the ether oxygen allows for hydrogen bonding with protic solvents, rendering
smaller ethers somewhat soluble in water. This solubility decreases as the length of the alkyl
chains increases.[1] This document focuses on the key physical characteristics of 2-
Methoxydodecane, providing valuable data for its application in research and development.

Physical Properties of 2-Methoxydodecane
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The following table summarizes the estimated and known physical properties of 2-
Methoxydodecane and related compounds for comparison. Values for 2-Methoxydodecane
are estimated based on trends observed in homologous series and isomeric comparisons.

1-
2-
Methoxydodecane 2-Methoxydecane
Property Methoxydodecane .
. (Experimental/Com (Computed)
(Estimated)
puted)
Molecular Formula C13H280 C13H280]2] C11H240]3]
Molecular Weight 200.36 g/mol 200.36 g/mol [2] 172.31 g/mol [3]
. . No experimental data ~ No experimental data
Boiling Point ~230-240 °C ) )
available available
) No experimental data No experimental data
Density ~0.80 g/cm?3 at 20°C

available

available

Refractive Index

~1.42 at 20°C

No experimental data

available

No experimental data

available

Viscosity

No estimation

available

No experimental data

available

No experimental data

available

Note: The boiling point of long-chain methyl ethers generally increases with molecular weight.
[4][5] The boiling point of 1-methoxydecane is estimated to be around 230-240°C.[6] It is
expected that 2-methoxydodecane would have a slightly lower boiling point than its linear
isomer, 1-methoxydodecane, due to increased branching.

Experimental Protocols

The following are detailed methodologies for the experimental determination of the key physical
properties of liquid organic compounds like 2-Methoxydodecane.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[7] Acommon and efficient method for determining the boiling point of a small amount
of liquid is the capillary method.[8][9]
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o Apparatus: Thiele tube or a similar heating block, thermometer, small test tube (fusion tube),
and a capillary tube sealed at one end.[8][10]

e Procedure:

o

A small amount of the liquid sample (a few milliliters) is placed in the fusion tube.[9]

o The capillary tube, with its sealed end uppermost, is placed inside the fusion tube
containing the liquid.[9]

o The fusion tube is attached to a thermometer, ensuring the sample and the thermometer
bulb are at the same level.[10]

o The assembly is heated in a Thiele tube or a heating block.[8][10]

o As the temperature rises, a stream of bubbles will emerge from the open end of the
capillary tube.[9]

o The heat source is then removed, and the liquid is allowed to cool.[9]

o The boiling point is the temperature at which the liquid just begins to enter the capillary
tube.[10]

Density is the mass per unit volume of a substance. A pycnometer, or specific gravity bottle, is
used for precise measurement of liquid density.[11]

e Apparatus: A pycnometer of a known volume, an analytical balance, and a thermostatic bath.
[12]

e Procedure:
o The empty, clean, and dry pycnometer is accurately weighed (M1).[12]
o The pycnometer is filled with the sample liquid, ensuring no air bubbles are present.[12]

o The stopper is inserted, and any excess liquid that emerges from the capillary is carefully
wiped off.[12]
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o The filled pycnometer is placed in a thermostatic bath to bring it to the desired
temperature.[12]

o The exterior of the pycnometer is dried thoroughly, and it is weighed again (M2).[12]

o The density (p) is calculated using the formula: p = (M2 - M1) / V, where V is the volume of
the pycnometer.[12]

The refractive index is a measure of how much the path of light is bent, or refracted, when
entering a material.[13] It is a characteristic property of a substance and is measured using an
Abbe refractometer.[13][14]

o Apparatus: An Abbe refractometer, a light source (typically a sodium lamp), and a constant
temperature water bath.[15][16]

e Procedure:

o

The prism of the refractometer is cleaned and a few drops of the sample liquid are applied.
[15]

o The prism is closed to spread the liquid into a thin film.[16]

o Lightis passed through the sample, and the telescope is adjusted to bring the boundary
line between the light and dark regions into focus.[15]

o The compensator is adjusted to remove any color fringes and sharpen the boundary line.
[15]

o The boundary line is aligned with the crosshairs in the eyepiece.[14]
o The refractive index is read directly from the instrument's scale.[15]

Viscosity is a measure of a fluid's resistance to flow. For liquids, it is conveniently measured
using a capillary viscometer, such as the Ubbelohde type.[17][18]

o Apparatus: An Ubbelohde viscometer, a thermostatic bath, a stopwatch, and a pipette.[18]

e Procedure:
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o A known volume of the sample liquid is introduced into the viscometer.[19]

o The viscometer is placed vertically in a thermostatic bath to reach the desired
temperature.[17]

o The liquid is drawn up through the capillary into the upper bulb by applying suction.[19]

o The suction is released, and the time taken for the liquid to flow between two marked
points on the capillary is measured with a stopwatch.[17]

o The kinematic viscosity (v) is calculated using the formula: v = K * t, where K is the
viscometer constant and t is the flow time. The dynamic viscosity (n) can then be
calculated by multiplying the kinematic viscosity by the density of the liquid (n =v * p).[17]

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for the physical characterization of a liquid
organic compound such as 2-Methoxydodecane.
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Workflow for Physical Characterization

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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